Cas no 2229524-80-3 (tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate)
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate
- EN300-1896160
- 2229524-80-3
-
- Inchi: 1S/C11H17N3O2/c1-8(5-12)9-6-14(7-13-9)10(15)16-11(2,3)4/h6-7H,1,5,12H2,2-4H3
- InChI Key: MLXMKXFZUWLJSH-UHFFFAOYSA-N
- SMILES: O(C(N1C=NC(C(=C)CN)=C1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 223.132076794g/mol
- Monoisotopic Mass: 223.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.1Ų
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1896160-0.05g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 0.05g |
$1417.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-0.1g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 0.1g |
$1484.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-0.25g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 0.25g |
$1551.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-0.5g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 0.5g |
$1619.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-1.0g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 1g |
$1686.0 | 2023-06-01 | ||
| Enamine | EN300-1896160-2.5g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 2.5g |
$3304.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-5.0g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 5g |
$4890.0 | 2023-06-01 | ||
| Enamine | EN300-1896160-10.0g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 10g |
$7250.0 | 2023-06-01 | ||
| Enamine | EN300-1896160-1g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 1g |
$1686.0 | 2023-09-18 | ||
| Enamine | EN300-1896160-5g |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate |
2229524-80-3 | 5g |
$4890.0 | 2023-09-18 |
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate
Comprehensive Overview of tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229524-80-3)
tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229524-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its CAS number 2229524-80-3, belongs to the class of imidazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both tert-butyl and amino functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.
In recent years, the demand for imidazole-based compounds has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate because of its potential to serve as a building block for small-molecule therapeutics. Its unique structural features, including the propenyl side chain, allow for further functionalization, enabling the creation of targeted drug candidates. This aligns with the growing trend in precision medicine, where customized treatments are designed for specific patient populations.
The synthesis of CAS No. 2229524-80-3 involves multi-step organic reactions, often starting from commercially available imidazole precursors. One common method includes the Boc protection of the imidazole ring, followed by the introduction of the 3-aminopropenyl moiety. The tert-butyl group enhances the compound's stability, making it suitable for storage and transportation under standard laboratory conditions. This stability is crucial for researchers who require reliable reagents for high-throughput screening and combinatorial chemistry.
From an industrial perspective, tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and reduce the use of hazardous solvents. This compound's synthesis can be optimized using catalytic methods or microwave-assisted reactions, which are among the top-searched topics in organic chemistry forums and academic databases.
Another area of interest is the compound's potential application in agrochemical formulations. Imidazole derivatives are known to exhibit herbicidal and fungicidal properties, and CAS No. 2229524-80-3 could serve as a precursor for developing next-generation crop protection agents. This is particularly relevant given the rising global focus on food security and sustainable agriculture, topics frequently searched by policymakers and researchers alike.
In summary, tert-butyl 4-(3-aminoprop-1-en-2-yl)-1H-imidazole-1-carboxylate (CAS No. 2229524-80-3) is a compound of high interest in both pharmaceutical and agrochemical research. Its structural versatility, combined with the growing demand for imidazole-based scaffolds, positions it as a key player in the development of innovative solutions for modern challenges. As research continues, this compound is likely to appear in more patent applications and scientific publications, further solidifying its importance in the field.
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